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Compound of Interest

Compound Name: 4-(Methylsulfonyl)piperidine

Cat. No.: B1289217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylsulfonylpiperidine, identified by CAS number 290328-55-1, is a heterocyclic organic

compound featuring a piperidine ring substituted with a methylsulfonyl group at the 4-position.

This compound serves as a crucial building block and intermediate in the synthesis of a variety

of pharmaceutical agents. Its structural characteristics, particularly the presence of the polar

methylsulfonyl group and the basic piperidine nitrogen, make it a valuable moiety in drug

design for modulating physicochemical properties such as solubility and for establishing key

interactions with biological targets. This guide provides a comprehensive overview of the

available technical data for 4-Methylsulfonylpiperidine, including its properties, synthesis

context, and its application in the development of therapeutic agents, with a focus on its role in

targeting the central nervous system (CNS).

Chemical and Physical Properties
Commercially available information provides the following characteristics for 4-

Methylsulfonylpiperidine:
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Property Value Reference(s)

CAS Number 290328-55-1 [1][2][3]

IUPAC Name 4-(Methylsulfonyl)piperidine [1]

Synonyms 4-Methylsulfonylpiperidine [1]

Molecular Formula C₆H₁₃NO₂S [2][4]

Molecular Weight 163.24 g/mol [2][3]

Physical Form Solid [1]

Boiling Point 336.9 °C [2]

Purity (Commercial) 97-98% [1][2]

Storage Conditions

Refrigerator (2-8°C) or Room

Temperature, protect from

light, inert atmosphere

[1][2][3]

SMILES CS(=O)(=O)C1CCNCC1 [3]

InChI
1S/C6H13NO2S/c1-10(8,9)6-

2-4-7-5-3-6/h6-7H,2-5H2,1H3
[1]

InChIKey
XKWZLZLVNFUCBL-

UHFFFAOYSA-N
[1]

MDL Number MFCD11043260 [2][3]

Synthesis and Characterization
While 4-Methylsulfonylpiperidine is commercially available, detailed experimental protocols for

its synthesis and full spectral characterization are not readily available in peer-reviewed

literature. However, based on related patent literature, a plausible synthetic route involves the

deprotection of a suitable N-protected precursor. For instance, the hydrochloride salt of 4-

Methylsulfonylpiperidine can be synthesized from 1-Piperidinecarboxylic acid, 4-

(methylsulfonyl)-, 1,1-dimethylethyl ester, suggesting a pathway involving the removal of a Boc

protecting group under acidic conditions.[2]
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A general workflow for such a synthesis can be conceptualized as follows:

Synthesis Workflow

N-Boc-4-(methylthio)piperidine Oxidation
(e.g., m-CPBA or Oxone®)

Oxidizing Agent
N-Boc-4-(methylsulfonyl)piperidine Deprotection

(e.g., HCl in Dioxane)

Acidic Conditions
4-Methylsulfonylpiperidine

(CAS 290328-55-1)

Click to download full resolution via product page

Plausible synthetic workflow for 4-Methylsulfonylpiperidine.

Note: This represents a generalized synthetic strategy. Specific reagents, reaction conditions,

and purification methods would require experimental optimization.

Spectral Data
As of the latest literature search, dedicated ¹H NMR, ¹³C NMR, Infrared (IR), and Mass

Spectrometry (MS) spectra for 4-Methylsulfonylpiperidine (CAS 290328-55-1) are not publicly

available. However, spectral data for a downstream product, synthesized using 4-

Methylsulfonylpiperidine as a reactant, is available in the patent literature. For example, in the

synthesis of a pyrazolopyrimidinone inhibitor, the following ¹H-NMR data was reported for the

final product:

¹H-NMR (400MHz, DMSO-d₆) of a downstream product: δ ppm 10.97 (s, 1H), 7.77 (s, 1H),

4.49 (d, J = 16.0Hz, 2H), 3.73 (s, 3H), 3.43-3.35 (m, 1H), 3.03-2.95 (m, 5H), 2.09 (d, J = 11.2

Hz).[5]

This information, while not directly characterizing the target compound, provides context for the

types of chemical environments the 4-methylsulfonylpiperidine moiety can be found in and the

expected spectral regions for its protons in more complex molecules.

Role in Drug Discovery and Development
4-Methylsulfonylpiperidine is primarily utilized as a key intermediate in the synthesis of

pharmacologically active molecules. Its structural features are leveraged to improve the drug-
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like properties of the final compounds.

Application in Central Nervous System (CNS) Agents
The piperidine scaffold is a well-established privileged structure in CNS drug discovery. The

introduction of the methylsulfonyl group at the 4-position can enhance properties such as:

Solubility: The polar sulfonyl group can improve the aqueous solubility of the final molecule,

which is often a desirable trait for oral bioavailability.

Metabolic Stability: The sulfone moiety is generally resistant to metabolic degradation.

Target Binding: The sulfonyl group can act as a hydrogen bond acceptor, potentially leading

to stronger and more specific interactions with the target protein.

This intermediate has been employed in the development of modulators for serotonin and

dopamine receptors, which are key targets in the research of antidepressants, antipsychotics,

and cognitive enhancers.[2]

Use in Kinase Inhibitors and Anti-Inflammatory Agents
The favorable pharmacokinetic properties imparted by the 4-methylsulfonylpiperidine moiety

also make it a valuable component in the synthesis of kinase inhibitors and anti-inflammatory

drugs.[2] Kinase inhibitors are a major class of targeted cancer therapies, and their efficacy is

often dependent on achieving and maintaining therapeutic concentrations in the body.

The general role of 4-Methylsulfonylpiperidine as a synthetic intermediate in drug discovery can

be visualized as follows:

Role in Drug Discovery

4-Methylsulfonylpiperidine
(CAS 290328-55-1)

Chemical Synthesis
(e.g., Condensation, Alkylation)

Pharmacologically
Active Compound

Therapeutic Target
(e.g., CNS Receptors, Kinases)

Biological Activity

Click to download full resolution via product page
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Role of 4-Methylsulfonylpiperidine as a synthetic intermediate.

Signaling Pathways
Direct involvement of 4-Methylsulfonylpiperidine in specific signaling pathways has not been

reported. Its significance lies in its incorporation into final drug molecules that are designed to

modulate various signaling cascades. For instance, drugs targeting serotonin and dopamine

receptors will influence neurotransmitter signaling pathways in the brain. Similarly, kinase

inhibitors will affect intracellular signaling pathways that are often dysregulated in cancer, such

as those involved in cell proliferation, survival, and angiogenesis.

A conceptual diagram illustrating the indirect influence on a signaling pathway is provided

below:
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Conceptual Signaling Pathway Involvement

4-Methylsulfonylpiperidine

Synthesis

Final Drug Molecule

Target Receptor
(e.g., GPCR, Kinase)

Binds to/Inhibits

Downstream Effector

Activates/Inhibits

Cellular Response

Click to download full resolution via product page

Indirect influence on signaling pathways.

Conclusion
4-Methylsulfonylpiperidine is a valuable synthetic intermediate in medicinal chemistry,

particularly for the development of CNS-active agents and kinase inhibitors. While detailed

experimental protocols for its synthesis and its complete spectral data are not readily available

in the public domain, its utility is evident from its frequent appearance as a building block in the
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patent literature for novel therapeutics. Further research and publication of its detailed

characterization would be beneficial to the scientific community. Researchers utilizing this

compound are advised to rely on commercially available sources and to perform their own

characterization to ensure purity and identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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